Cas no 1824539-54-9 (2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl-)

• Product Name: 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl-
• CAS No: 1824539-54-9
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• MDL: MFCD24502138
• CID: 5238655
• Update Time: 2025-05-20

2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl-

• MDL： MFCD24502138
• Inchi： 1S/C9H9ClN2O2/c10-6-3-5(11)7(4-1-2-4)8(12-6)9(13)14/h3-4H,1-2H2,(H2,11,12)(H,13,14)
• InChI Key： PPKPIIGBXNBSBO-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(Cl)=CC(N)=C1C1CC1

Additional information on 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl-

Introduction to 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- (CAS No. 1824539-54-9)

2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- (CAS No. 1824539-54-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as 4-amino-6-chloro-3-cyclopropylpyridine-2-carboxylic acid, belongs to the class of pyridinecarboxylic acids and exhibits a diverse range of biological activities, making it a promising candidate for drug development.

The chemical structure of 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- is characterized by a pyridine ring substituted with an amino group at the 4-position, a chlorine atom at the 6-position, and a cyclopropyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, which are crucial for its pharmacological activity.

Recent studies have highlighted the potential of 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- in various therapeutic areas. One of the most notable applications is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which can be attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

In addition to its anti-inflammatory effects, 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its therapeutic efficacy. It has been found to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile adds to its appeal as a potential therapeutic agent.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl-. Early results from these trials have been promising, with no major adverse effects reported at therapeutic doses. The compound's ability to target multiple signaling pathways involved in disease pathogenesis makes it a versatile candidate for treating a wide range of conditions.

Beyond its therapeutic applications, 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- has also found use in chemical synthesis and materials science. Its unique structure makes it an excellent building block for the synthesis of more complex molecules with diverse functionalities. Additionally, its stability and reactivity have led to its exploration in the development of new materials with enhanced properties.

In conclusion, 2-Pyridinecarboxylic acid, 4-amino-6-chloro-3-cyclopropyl- (CAS No. 1824539-54-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and biological activities make it a valuable asset for researchers and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.